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Compound of Interest

Compound Name: Silver metaborate
CAS No.: 13465-88-8
Cat. No.: B12650062
Get Quote
. J

Prepared for: Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical properties, synthesis, and
structural characteristics of silver metaborate (AgBOz). While the compound is a subject of
interest in inorganic and materials chemistry, its direct role in complex biological signaling
pathways or drug development is not established in current scientific literature. The information
is presented to serve as a foundational technical guide for research applications.

Molecular Identity and Properties

Silver metaborate is an inorganic salt composed of silver cations (Ag*) and metaborate
anions (BO2").

e Molecular Formula: AgBO2[1][2][3]
o IUPAC Name: silver;oxido(oxo)borane[3]

« CAS Number: 13465-88-8[1][4][5]
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The compound is one of several silver borate stoichiometries, which are defined by their borate
subunits. These subunits can range from isolated BOs groups to complex, extended borate
networks.[6]

Quantitative Data Summary

The molecular weight and constituent atomic masses are summarized below. This data is
fundamental for stoichiometric calculations in experimental synthesis and analysis.

. . Total

Atomic Weight o
Component Symbol Count Contribution (

(g/lmol)

g/mol )

Silver Ag 107.87 1 107.87
Boron B 10.81 1 10.81
Oxygen O 16.00 2 32.00
Total AgBO:2 4 150.68

Note: The molecular weight is calculated using standard atomic weights. Values from literature
sources may vary slightly, for instance, 150.678 g/mol .[1][3]

Synthesis Protocol: Solid-State Reaction

Silver metaborate can be synthesized via a high-temperature, high-pressure solid-state
reaction. This method avoids solvents and yields a crystalline product.

Experimental Methodology

A detailed protocol for the synthesis of AgBO: is based on the reaction of its binary
components under specific conditions.[7]

Objective: To synthesize crystalline silver metaborate (AgBO2z) from silver(l) oxide (Ag20) and
boron trioxide (B20s3).

Materials:
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Silver(l) oxide (Ag20) powder

Boron trioxide (B203) powder

High-pressure reaction vessel (autoclave) capable of maintaining elevated oxygen pressure

Furnace for high-temperature heating

Procedure:

Stoichiometric Preparation: Mix stoichiometric amounts of Ag20 and B20s powders. The
balanced chemical equation for the reaction is: Ag20 + B203 - 2 AgBO2

Homogenization: Thoroughly grind the mixed powders in an agate mortar to ensure a
homogeneous reactant mixture.

Reaction Conditions: Place the reactant mixture into the high-pressure vessel.

Pressurization and Heating: The vessel is subjected to an elevated oxygen pressure of 2
kbar.[7]

Thermal Decomposition Control: The elevated oxygen pressure is crucial to prevent the
thermal decomposition of Ag20 to metallic silver at high temperatures.

Reaction Execution: Heat the vessel to the required reaction temperature and maintain it for
a sufficient duration to allow the solid-state reaction to complete.

Cooling and Depressurization: After the reaction, cool the vessel to room temperature before
carefully releasing the pressure.

Product Recovery: The resulting solid product is crystalline AgBO:s-.

Characterization: The final product can be characterized using techniques such as X-ray

diffraction (XRD) to confirm the crystal structure.[7]

Structural and Relational Diagrams
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The following diagrams, generated using the DOT language, illustrate the molecular
composition and a simplified workflow for the synthesis of silver metaborate.

Molecular Composition of AgBO2

This diagram shows the elemental components that constitute a single formula unit of silver
metaborate.

Silver Metaborate (AgBO:2)

1 atom [1 atom

Boron (B)

Oxygen (O)

Click to download full resolution via product page

Molecular composition of Silver Metaborate.

Experimental Workflow for AgBO2 Synthesis

This flowchart outlines the key steps in the solid-state synthesis of silver metaborate from its
oxide precursors.
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Workflow for the solid-state synthesis of AgBOs-.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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